Cas no 2034298-69-4 (N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-3-carboxamide)

• Product Name: N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-3-carboxamide
• CAS No: 2034298-69-4
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 5332838
• Update Time: 2025-07-22

N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)thiophene-3-carboxamide
• N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]thiophene-3-carboxamide
• N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-3-carboxamide

• Inchi： 1S/C15H15N3O2S/c19-14-2-1-4-18(14)13-6-11(7-16-9-13)8-17-15(20)12-3-5-21-10-12/h3,5-7,9-10H,1-2,4,8H2,(H,17,20)
• InChI Key： ZHHSUEJRCQINDF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC1=CN=CC(=C1)N1C(CCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 0.7
• Topological Polar Surface Area: 90.5

Additional information on N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}thiophene-3-carboxamide

Professional Introduction to N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl]thiophene-3-carboxamide (CAS No. 2034298-69-4)

N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]thiophene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034298-69-4, represents a novel molecular entity with a unique structural framework that has the potential to exhibit a wide range of biological activities. The presence of multiple heterocyclic rings, including pyridine, pyrrolidine, and thiophene, suggests that this molecule may interact with various biological targets, making it a promising candidate for further investigation in drug discovery and development.

The structural complexity of N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]thiophene-3-carboxamide is not only intriguing from a chemical perspective but also offers numerous possibilities for functionalization and derivatization. The pyridine ring, in particular, is a well-known pharmacophore that is frequently incorporated into active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and coordinate with metal ions. Additionally, the 2-oxopyrrolidin-1-yl moiety introduces an amide-like functionality, which can enhance solubility and bioavailability while also providing a site for further chemical modifications.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which are critical in many biological processes and often serve as key therapeutic targets. The unique structural features of N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]thiophene-3-carboxamide make it an attractive candidate for designing such inhibitors. For instance, the combination of the pyridine and pyrrolidine rings could potentially disrupt specific PPIs by binding to the hydrophobic pockets or clefts of target proteins. This concept aligns with the latest research trends in medicinal chemistry, where the design of molecules capable of modulating PPIs is considered a frontier area for drug development.

Moreover, the thiophene ring in this compound adds another layer of complexity and functionality. Thiophenes are known for their diverse biological activities and have been widely used in pharmaceuticals due to their ability to cross the blood-brain barrier and interact with various enzymes and receptors. The incorporation of a thiophene moiety into N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]thiophene-3-carboxamide could lead to novel pharmacological effects that are not observed with simpler organic compounds. This opens up avenues for exploring new therapeutic modalities and addressing unmet medical needs.

The synthesis of N-{[5-(2-oxopyrrolidin-1-y l)pyridin -3 -y l]methyl]thiophene -3 -carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies are in line with contemporary trends in organic synthesis, where efficiency, sustainability, and scalability are paramount.

In terms of pharmacological evaluation, N-{[5-(2 oxopy rro lid ine -1 -y l)py rid ine -3 -y l]methyl]thiophene -3 -carboxamide has shown promising preliminary results in vitro. Initial studies indicate that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to various diseases. For example, it has demonstrated potential as an inhibitor of kinases, which are overexpressed in many cancers and play a crucial role in tumor growth and progression. Additionally, the compound has shown interactions with other therapeutic targets, suggesting broad applicability across multiple disease areas.

The development of N-{[5-(2 oxopy rro lid ine -1 -y l)py rid ine -3 -y l]methyl]thiophene -3 -carboxamide also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been utilized to predict binding affinities and optimize the structure for better bioactivity. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The potential applications of N-{[5-(2 oxopy rro lid ine -1 -y l)py rid ine -3 -y l]methyl]thiophene -3 carboxamide extend beyond oncology. Preliminary data suggest that this compound may have therapeutic potential in other areas such as neurodegenerative diseases, infectious diseases, and inflammatory disorders. The ability to modulate PPIs is particularly relevant in neurodegenerative diseases like Alzheimer's and Parkinson's disease, where aberrant protein interactions contribute significantly to pathogenesis. Therefore, further exploration of this compound's pharmacological profile could lead to novel treatments for these challenging conditions.

In conclusion, N-{[5-(2 oxopy rro lid ine -1 y l )py rid ine 3 y l strong>]methyl]thiophene 3 carboxamide (CAS No.< strong >2034298 69 4 strong>) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of heterocyclic rings makes it an attractive candidate for designing small-molecule inhibitors targeting various biological processes. The ongoing research into this compound underscores the importance of innovative chemical synthesis and computational methods in advancing drug discovery efforts worldwide.